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Compound of Interest

Compound Name: 5-Decanol

Cat. No.: B1670017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 5-decanol, detailed experimental protocols for its synthesis and analysis, and an

exploration of its applications, particularly within the pharmaceutical and drug development

sectors.

Chemical Structure and Identification
5-Decanol, a secondary alcohol, is characterized by a ten-carbon aliphatic chain with a

hydroxyl group located at the fifth carbon position.

Identifier Value

IUPAC Name decan-5-ol[1][2]

Chemical Formula C₁₀H₂₂O[1][3]

CAS Number 5205-34-5[1][3]

Molecular Weight 158.28 g/mol [2]

SMILES CCCCCC(O)CCCC

InChI
InChI=1S/C10H22O/c1-3-5-7-9-10(11)8-6-4-

2/h10-11H,3-9H2,1-2H3[1]
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Chemical Structure of 5-Decanol

Caption: 2D chemical structure of 5-decanol.

Physicochemical Properties
5-Decanol is a colorless to light yellow liquid at room temperature.[4] Its physical and chemical

properties are summarized in the table below.

Property Value Unit

Appearance Colorless to light yellow liquid -

Boiling Point 216 (at 760 mmHg) °C

80 (at 5 mmHg)[3] °C

Melting Point 9[3] °C

Density 0.826 g/cm³

Flash Point 87.1[3] °C

Refractive Index 1.434 -

Solubility
Moderately soluble in water,

soluble in ethanol and ether.[4]
-

logP (Octanol/Water Partition

Coefficient)
3.1178 -

Experimental Protocols
Synthesis of 5-Decanol
A common and effective method for the laboratory synthesis of 5-decanol is through the

Grignard reaction, which involves the reaction of an appropriate Grignard reagent with an

aldehyde. An alternative route is the reduction of the corresponding ketone, 5-decanone.

Synthesis of 5-Decanol via Grignard Reaction

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1670017?utm_src=pdf-body
https://www.benchchem.com/product/b1670017?utm_src=pdf-body
https://www.benchchem.com/product/b1670017?utm_src=pdf-body
https://www.chembk.com/en/chem/5-DECANOL
https://wap.guidechem.com/dictionary/en/5205-34-5.html
https://wap.guidechem.com/dictionary/en/5205-34-5.html
https://wap.guidechem.com/dictionary/en/5205-34-5.html
https://www.chembk.com/en/chem/5-DECANOL
https://www.benchchem.com/product/b1670017?utm_src=pdf-body
https://www.benchchem.com/product/b1670017?utm_src=pdf-body
https://www.benchchem.com/product/b1670017?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Grignard Reagent Formation

Grignard Addition

Acidic Workup

1-Bromopentane

Pentylmagnesium Bromide
Magnesium

Anhydrous
Diethyl Ether

Pentanal

Magnesium Alkoxide Intermediate

5-DecanolAqueous Acid
(e.g., H₃O⁺)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 5-decanol via Grignard reaction.

Experimental Procedure (Grignard Synthesis):

Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and nitrogen inlet, place magnesium turnings. Add a solution of

1-bromopentane in anhydrous diethyl ether dropwise to initiate the formation of

pentylmagnesium bromide.

Reaction with Aldehyde: Cool the Grignard reagent solution in an ice bath. Add a solution of

pentanal in anhydrous diethyl ether dropwise with vigorous stirring.

Work-up: After the reaction is complete, quench the reaction by the slow addition of a

saturated aqueous solution of ammonium chloride.
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Extraction and Purification: Extract the aqueous layer with diethyl ether. Combine the organic

layers, wash with brine, and dry over anhydrous sodium sulfate. The crude 5-decanol can

be purified by fractional distillation under reduced pressure or by column chromatography.

Spectroscopic Analysis
The structure of 5-decanol can be confirmed using various spectroscopic techniques.

Infrared (IR) Spectroscopy: The IR spectrum of 5-decanol will show a characteristic broad

absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching

vibration of the hydroxyl group. Strong C-H stretching vibrations are observed in the 2850-

3000 cm⁻¹ region.

Mass Spectrometry (MS): The electron ionization mass spectrum of 5-decanol does not

typically show a strong molecular ion peak (m/z 158). Common fragmentation patterns

include the loss of water and alpha-cleavage, leading to fragment ions at m/z 87 and 59.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum will show a multiplet for the proton attached to the

carbon bearing the hydroxyl group (CH-OH) around 3.6 ppm. The methyl protons will

appear as a triplet around 0.9 ppm, and the methylene protons will be observed as a

series of multiplets in the region of 1.2-1.6 ppm.

¹³C NMR: The carbon NMR spectrum will show a signal for the carbon attached to the

hydroxyl group (C-OH) around 72 ppm. The carbons of the alkyl chain will resonate in the

range of 14-40 ppm.

Applications in Drug Development
Long-chain alcohols, including 5-decanol, have garnered interest in the pharmaceutical field,

primarily for their role as penetration enhancers in transdermal drug delivery systems.

Mechanism of Action as a Penetration Enhancer
5-Decanol enhances the permeation of drugs through the skin by disrupting the highly

organized lipid structure of the stratum corneum, the outermost layer of the epidermis. This
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disruption increases the fluidity of the lipid bilayers, thereby reducing the barrier function of the

skin and allowing for greater drug penetration.

Mechanism of Skin Penetration Enhancement by 5-Decanol
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Caption: Mechanism of 5-decanol as a skin penetration enhancer.

Experimental Protocol for In Vitro Skin Permeation
Studies
The efficacy of 5-decanol as a penetration enhancer can be evaluated using in vitro skin

permeation studies with Franz diffusion cells.[5][6][7]

Experimental Workflow for In Vitro Skin Permeation Study
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Caption: Workflow for an in vitro skin permeation study.

Experimental Procedure:

Skin Preparation: Excised skin (e.g., porcine ear skin) is prepared by removing

subcutaneous fat and hair.[6]

Franz Diffusion Cell Setup: The prepared skin is mounted between the donor and receptor

compartments of the Franz diffusion cell. The receptor compartment is filled with a suitable

buffer solution and maintained at 32°C.[5][7]
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Dosing: The drug formulation, with or without 5-decanol, is applied to the surface of the skin

in the donor compartment.

Sampling: At predetermined time intervals, samples are withdrawn from the receptor

compartment and replaced with fresh buffer.[5]

Analysis: The concentration of the drug in the collected samples is quantified using a

validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

Data Analysis: The cumulative amount of drug permeated per unit area is plotted against

time to determine the permeation profile and calculate the flux and enhancement ratio.

Other Potential Applications
Beyond its role as a penetration enhancer, 5-decanol and other long-chain alcohols have been

investigated for their antimicrobial properties. Studies have shown that decanol exhibits

antibacterial activity against various bacteria, which may be attributed to its ability to disrupt the

cell membrane. This suggests potential applications in the development of topical antiseptic

formulations.

Safety and Handling
5-Decanol is a flammable liquid and should be handled with appropriate safety precautions in

a well-ventilated area. It may cause skin and eye irritation.[4] Personal protective equipment,

including safety glasses and gloves, should be worn when handling this chemical.

Conclusion
5-Decanol is a secondary alcohol with well-defined chemical and physical properties. Its

synthesis is readily achievable through established organic chemistry reactions. The primary

application of 5-decanol in the field of drug development is as a penetration enhancer for

transdermal drug delivery, a role that is attributed to its ability to fluidize the lipid bilayers of the

stratum corneum. Further research into its antimicrobial properties may unveil additional

therapeutic applications. This guide provides a foundational understanding of 5-decanol for

researchers and professionals engaged in chemical synthesis and pharmaceutical formulation

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

